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Compound of Interest

Compound Name: FR179642

Cat. No.: B612303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of FR179642, a key intermediate in the synthesis of the antifungal agent Micafungin.

Adherence to these guidelines is critical for ensuring laboratory safety and procedural success.

Chemical and Physical Properties
FR179642 is a white to off-white solid. Key quantitative data are summarized in the table below

for easy reference.

Property Value Source

Molecular Formula C35H52N8O20S MedchemExpress.com

Molecular Weight 936.89 g/mol

Appearance White to Off-White Solid

Melting Point >150°C (decomposes) ChemicalBook

Solubility

Soluble in DMSO (slightly,

heated), Methanol (slightly,

heated, sonicated)

BOC Sciences

Storage Temperature -20°C [1][2]
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Personal Protective Equipment (PPE)
Based on available safety data, FR179642 is classified with GHS hazard statements indicating

it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335). Therefore, stringent adherence to the following PPE protocols is mandatory.

Protection Type Equipment Specification Purpose

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

Prevents skin contact. Gloves

must be inspected before use

and disposed of upon

contamination.

Eye & Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum). Chemical splash

goggles are required when a

splash hazard exists.

Protects eyes from splashes

and airborne particles.

Skin & Body Protection

Fully buttoned laboratory coat.

Long pants and closed-toe

shoes are mandatory.

Protects skin from accidental

contact and contamination.

Respiratory Protection

Not typically required for small

quantities in a well-ventilated

chemical fume hood. For larger

quantities or when creating

aerosols, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Prevents inhalation of dust or

aerosols.

Operational Plan: Handling and Experimental
Protocol
FR179642 is primarily used in the synthesis of Micafungin. The following is a general protocol

for a one-pot synthesis reaction. All operations should be conducted within a certified chemical

fume hood.
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Experimental Protocol: One-Pot Synthesis of Micafungin from FR179642

Preparation: Suspend FR-179642 (10.0 g) in dry DMF (200 ml) by stirring at 25°C for 10

minutes.

Cooling: Cool the mixture to 0°C.

Addition of Reagents: Add the Micafungin side chain (4.50 g) and the activated acid, followed

by DIPEA (2.25 ml).

Reaction: Stir the mixture for 90 minutes at 0°C.

Quenching: Add a mixture of methanol (50 ml) and acetone (100 ml) and raise the

temperature to 10°C. Stir for 60 minutes.

Precipitation: Slowly add ethyl acetate (1000 ml) over 2.5 hours to precipitate the product.

Experimental Workflow Diagram

Preparation Reaction Workup & Isolation

Suspend FR179642 in dry DMF Stir at 25°C for 10 min Cool mixture to 0°C Add Micafungin side chain, activated acid, and DIPEA Stir at 0°C for 90 min Add Methanol/Acetone mixture Warm to 10°C and stir for 60 min Slowly add Ethyl Acetate Precipitate and isolate Micafungin

Click to download full resolution via product page

Caption: One-pot synthesis of Micafungin from FR179642.

Mechanism of Action: Inhibition of β-(1,3)-D-Glucan
Synthase
FR179642 is a precursor to Micafungin, an echinocandin antifungal. Echinocandins non-

competitively inhibit the enzyme β-(1,3)-D-glucan synthase, which is essential for the synthesis

of β-(1,3)-D-glucan, a key component of the fungal cell wall. This disruption of the cell wall

integrity leads to osmotic instability and fungal cell death.
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Signaling Pathway Diagram

UDP-Glucose

β-(1,3)-D-Glucan Synthase β-(1,3)-D-Glucan Fungal Cell Wall Integrity

FR179642 (as Micafungin precursor)

Click to download full resolution via product page

Caption: Inhibition of β-(1,3)-D-glucan synthesis by FR179642's active form.

Disposal Plan
All waste containing FR179642 must be treated as hazardous chemical waste. Follow these

steps for proper disposal:

Segregation: Do not mix FR179642 waste with other chemical waste streams unless

compatibility is confirmed.

Labeling: Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) and

liquid waste in separate, clearly labeled, sealed hazardous waste containers. The label

should include "Hazardous Waste," the full chemical name "FR179642," and the associated

hazards (Irritant).

Storage: Store waste containers in a designated, secure satellite accumulation area away

from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) office. Do not dispose of FR179642 down the drain or in regular trash. Empty

containers must be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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